Cas no 409110-28-7 (Cyclohexanecarboxamide,2-cyano-)

• Product Name: Cyclohexanecarboxamide,2-cyano-
• CAS No: 409110-28-7
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 326278
• Update Time: 2024-01-28

Cyclohexanecarboxamide,2-cyano- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide,2-cyano-
• Cyclohexanecarboxamide, 2-cyano- (9CI)

• Inchi： 1S/C8H12N2O/c9-5-6-3-1-2-4-7(6)8(10)11/h6-7H,1-4H2,(H2,10,11)
• InChI Key： LPDBVTVKQRZLSL-UHFFFAOYSA-N
• SMILES： C1(C(N)=O)CCCCC1C#N

Computed Properties

• Exact Mass: 152.095
• Monoisotopic Mass: 152.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9A^2